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Compound of Interest

Compound Name: Bisindolylmaleimide I

Cat. No.: B1684111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bisindolylmaleimide I (also known as GF109203X or Gö 6850) is a potent, cell-permeable,

and reversible inhibitor of Protein Kinase C (PKC) isoforms.[1][2] Its high selectivity makes it an

invaluable tool for dissecting PKC-mediated signal transduction pathways and for drug

discovery efforts in areas such as oncology and immunology.[3][4] This document provides

detailed protocols for the preparation, storage, and application of Bisindolylmaleimide I stock

solutions to ensure experimental accuracy and reproducibility.

Compound Information
Bisindolylmaleimide I acts as an ATP-competitive inhibitor of PKC, showing high selectivity

for conventional (α, βI, βII, γ) and novel (δ, ε) PKC isozymes.[2][5] It has also been shown to

inhibit other kinases, such as Glycogen Synthase Kinase-3 (GSK-3), at higher concentrations.

[2][6][7]
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Property Value Source(s)

Synonyms GF 109203X, Gö 6850, BIM I [2]

Molecular Formula C₂₅H₂₄N₄O₂ [5][8][9]

Molecular Weight 412.5 g/mol [5][8]

Purity ≥95% (HPLC)

Appearance Deep orange solid

CAS Number 133052-90-1 [5][8][9]

Solubility and Storage
Solvent Solubility

Storage of Stock
Solution

Source(s)

DMSO ≥ 10 mg/mL

Store at -20°C for up

to 4 months. Aliquot to

avoid repeated freeze-

thaw cycles.

[5][7][8]

DMF ≥ 10 mg/mL Store at -20°C. [5][8]

Water Insoluble

Not recommended for

stock solution

preparation.

[3]

Lyophilized Powder -

Store at -20°C,

desiccated, for up to

24 months.

[5][8]

Experimental Protocols
Preparation of a 10 mM Bisindolylmaleimide I Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bisindolylmaleimide I in
Dimethyl Sulfoxide (DMSO).
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Materials:

Bisindolylmaleimide I (lyophilized powder)

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of lyophilized Bisindolylmaleimide I to reach room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh a specific amount of Bisindolylmaleimide I powder. For

example, to prepare a 10 mM stock solution, weigh 1 mg of the compound.

Dissolution: To the weighed 1 mg of Bisindolylmaleimide I, add 0.24 mL of anhydrous

DMSO.[5][8]

Mixing: Cap the vial securely and vortex thoroughly until the compound is completely

dissolved. The solution should be clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. Store the aliquots at -20°C. Once a solution is made, it is

recommended to use it within 2 months to prevent loss of potency.[5]

Workflow for Stock Solution Preparation:
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Preparation of 10 mM Bisindolylmaleimide I Stock Solution

Equilibrate lyophilized
Bisindolylmaleimide I to room temperature

Weigh 1 mg of
Bisindolylmaleimide I

Add 0.24 mL of
anhydrous DMSO

Vortex until
completely dissolved

Aliquot into single-use
tubes

Store at -20°C

Click to download full resolution via product page

Workflow for preparing a 10 mM stock solution of Bisindolylmaleimide I.

Preparation of Working Solutions
Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.
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Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell

culture medium or buffer immediately before use.

Mixing: Mix the working solution thoroughly by gentle pipetting or inversion.

Note: The final concentration of DMSO in the working solution should be kept low (typically

<0.5%) to avoid solvent-induced cellular toxicity.

Mechanism of Action and Signaling Pathway
Bisindolylmaleimide I is a potent inhibitor of Protein Kinase C (PKC).[8] It acts as a

competitive inhibitor at the ATP-binding site within the catalytic domain of PKC isoforms.[7][10]

This inhibition prevents the phosphorylation of downstream target proteins involved in various

cellular processes, including cell proliferation, differentiation, and apoptosis.[3]

Inhibition of the PKC Signaling Pathway:
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PKC Signaling Pathway Inhibition
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Inhibition of the PKC signaling pathway by Bisindolylmaleimide I.
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Applications
Bisindolylmaleimide I is widely used in cell-based assays to investigate the role of PKC in

various signaling pathways. Working concentrations can vary depending on the desired effect,

cell type, and experimental conditions.[5] It has been utilized in studies of platelet aggregation,

cancer cell proliferation, and T-cell activation.[3][11]

Safety Precautions
Bisindolylmaleimide I should be handled by trained personnel in a laboratory setting.

Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Bisindolylmaleimide I].
BenchChem, [2025]. [Online PDF]. Available at:
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stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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